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Compound of Interest

Compound Name: Tricin

Cat. No.: B192558 Get Quote

Tricin: A Comprehensive Technical Guide
An In-depth Analysis of the Chemical Structure,
Properties, and Biological Activities of a Promising
Flavonoid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricin is a naturally occurring O-methylated flavone, a class of flavonoids found in various

plants, most notably in rice bran and sugarcane.[1] Its formal chemical name is 5,7-dihydroxy-

2-(4-hydroxy-3,5-dimethoxyphenyl)-4H-1-benzopyran-4-one.[1][2][3] This document provides a

detailed technical overview of Tricin, encompassing its chemical structure, physicochemical

properties, and significant biological activities, with a focus on its potential therapeutic

applications. The information is presented to support further research and development efforts

in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Identification
Tricin's molecular structure is characterized by a flavone backbone with hydroxyl and methoxy

functional groups. These substitutions are crucial for its biological activity and physicochemical

properties.
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Identifier Value

IUPAC Name

5,7-dihydroxy-2-(4-hydroxy-3,5-

dimethoxyphenyl)-4H-1-benzopyran-4-one[1][2]

[4]

Molecular Formula C₁₇H₁₄O₇[1][4]

SMILES
COC1=CC(=CC(=C1O)OC)C2=CC(=O)C3=C(C

=C(C=C3O2)O)O[1][4]

CAS Number 520-32-1[1][4]

Physicochemical Properties
The physicochemical properties of Tricin are essential for its handling, formulation, and

pharmacokinetic profiling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/Effect-of-tricin-on-p38MAPK-signaling-pathway-in-LPS-treated-hPBMCs-A-PBMCs-were_fig2_281719007
https://www.creative-diagnostics.com/the-mtt-assay-a-valuable-tool-for-measuring-cell-viability.htm
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.researchgate.net/figure/Effect-of-tricin-on-p38MAPK-signaling-pathway-in-LPS-treated-hPBMCs-A-PBMCs-were_fig2_281719007
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.researchgate.net/figure/Effect-of-tricin-on-p38MAPK-signaling-pathway-in-LPS-treated-hPBMCs-A-PBMCs-were_fig2_281719007
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.researchgate.net/figure/Effect-of-tricin-on-p38MAPK-signaling-pathway-in-LPS-treated-hPBMCs-A-PBMCs-were_fig2_281719007
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.benchchem.com/product/b192558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Experimental Method

Molecular Weight 330.29 g/mol [1][4] Mass Spectrometry

Melting Point 285-287 °C[2]
Fisher-Johns melting point

apparatus[2]

Solubility

Moderately soluble in polar

organic solvents like methanol

and ethanol; limited aqueous

solubility.[2] Solubility

increases with higher

temperatures and greater

ethanol content in water-

ethanol mixtures.

Gravimetric method or UV/Vis

spectrophotometry to

determine concentration in

saturated solutions.[1]

UV Absorption Maxima (in

Methanol)
254 nm, 350 nm[2][3] UV-Vis Spectroscopy

pKa
Data not available in the

reviewed literature.

Spectrophotometric or

potentiometric titration are

suitable methods for

determination.

Biological Activities and Signaling Pathways
Tricin exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and anti-

viral effects. These activities are mediated through its interaction with various cellular signaling

pathways.

Anti-inflammatory Activity
Tricin demonstrates potent anti-inflammatory properties by modulating key signaling cascades

involved in the inflammatory response.

NF-κB Pathway: Tricin inhibits the activation of Nuclear Factor-kappa B (NF-κB), a critical

transcription factor for pro-inflammatory gene expression. It has been shown to prevent the

translocation of the p65 subunit of NF-κB to the nucleus.
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PI3K/Akt Pathway: Tricin can modulate the Phosphoinositide 3-kinase (PI3K)/Akt signaling

pathway, which plays a role in regulating inflammation. It can induce the activation of PI3K

and the phosphorylation of Akt, which can have a negative regulatory effect on inflammation.

MAPK Pathway: Tricin has been observed to block the p38 Mitogen-Activated Protein

Kinase (MAPK) pathway, which is involved in the production of inflammatory mediators.

JAK/STAT Pathway: Tricin can interfere with the Janus kinase/signal transducer and

activator of transcription (JAK/STAT) signaling pathway, inhibiting the activation of STAT1

and STAT3.
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Sample Preparation
(e.g., plasma extraction)

HPLC System
(C18 column)

UV Detector
(e.g., 350 nm)

Mobile Phase
(e.g., Methanol/Water with buffer)

Data Analysis
(Quantification)

Cell Lysis and
Protein Extraction

Protein Quantification
(e.g., BCA assay)

SDS-PAGE

Protein Transfer
(to PVDF membrane)

Blocking

Primary Antibody
Incubation

(e.g., anti-p-Akt, anti-NF-κB)

Secondary Antibody
Incubation (HRP-conjugated)

Chemiluminescent
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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